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Compound of Interest

Compound Name: 7-Aminoflunitrazepam

Cat. No.: B158405 Get Quote

A Comprehensive Overview for Researchers,
Scientists, and Drug Development Professionals
Introduction

7-Aminoflunitrazepam is the major and pharmacologically active metabolite of flunitrazepam,

a potent benzodiazepine. Due to the parent compound's significant sedative and amnesic

properties, understanding the toxicological profile of its primary metabolite is of paramount

importance in clinical, forensic, and drug development contexts. This technical guide provides a

detailed examination of the available toxicological data for 7-Aminoflunitrazepam, with a focus

on its metabolism, toxicokinetics, and mechanisms of toxicity.

Metabolism and Pharmacokinetics
Flunitrazepam undergoes extensive metabolism in the body, primarily through nitro-reduction,

to form 7-Aminoflunitrazepam. This biotransformation is a critical aspect of its

pharmacological and toxicological profile.

Metabolic Pathway of Flunitrazepam to 7-Aminoflunitrazepam

The conversion of flunitrazepam to 7-Aminoflunitrazepam is a key step in its detoxification

pathway. This metabolic process involves the reduction of the 7-nitro group to an amino group.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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